Cas no 2172202-47-8 (4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid)

• Product Name: 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• CAS No: 2172202-47-8
• MF: C₂₆H₂₃BrN₂O₅
• MW: 523.375226259232
• CID: 6226625
• PubChem ID: 165527491
• Update Time: 2025-10-19

4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid
• 2172202-47-8
• 4-bromo-3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]benzoic acid
• EN300-1496856

• Inchi： 1S/C26H23BrN2O5/c1-15(24(30)29-23-12-16(25(31)32)10-11-22(23)27)13-28-26(33)34-14-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-12,15,21H,13-14H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： NWWGOODGZMTGRW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C(=O)O)C=C1NC(C(C)CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 522.07903g/mol
• Monoisotopic Mass: 522.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 727
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 105Ų

Additional information on 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid

4-Bromo-3-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic Acid (CAS No. 2172202-47-8): An Overview

4-Bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS No. 2172202-47-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of benzoic acid with multiple functional groups that contribute to its unique chemical and biological properties. The presence of a bromine atom, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methyl-substituted propanamide moiety makes it a versatile molecule for various applications, particularly in the development of novel therapeutic agents.

The Fmoc protecting group is widely used in peptide synthesis to protect the amino group during the synthesis process. This group can be selectively removed under mild conditions, making it an ideal choice for the synthesis of complex peptides and proteins. In the context of 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid, the Fmoc group plays a crucial role in maintaining the integrity of the amino functionality until it is needed for further chemical reactions or biological interactions.

The bromine atom in this compound is another key feature that contributes to its potential utility in medicinal chemistry. Bromine is a halogen that can participate in various chemical reactions, including substitution and elimination reactions. In drug design, bromine atoms are often introduced to enhance the lipophilicity of molecules, improve their solubility, and modulate their interactions with biological targets. Recent studies have shown that brominated compounds can exhibit enhanced pharmacological activities, such as improved binding affinities to receptors and increased metabolic stability.

The methyl-substituted propanamide moiety in 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid adds another layer of complexity to its structure. Propanamide derivatives are known for their ability to form hydrogen bonds, which can be crucial for stabilizing molecular interactions with biological targets. The presence of a methyl group further enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability.

In recent years, there has been growing interest in the use of complex organic compounds like 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid for the development of targeted therapies. One area of particular focus is cancer research, where these compounds are being explored for their potential as inhibitors of specific enzymes or signaling pathways involved in tumor growth and metastasis. For example, studies have shown that certain brominated benzoic acid derivatives can inhibit histone deacetylases (HDACs), which are important epigenetic regulators implicated in various cancers.

Beyond cancer research, 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid has also been investigated for its potential applications in neurodegenerative diseases. The ability of this compound to cross the blood-brain barrier and interact with specific neuronal targets makes it a promising candidate for developing treatments for conditions such as Alzheimer's disease and Parkinson's disease. Preliminary studies have indicated that similar compounds can modulate neurotransmitter levels and reduce oxidative stress in neuronal cells.

The synthesis of 4-bromo-3-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. One common approach is to start with a brominated benzoic acid derivative and sequentially introduce the Fmoc protecting group and the propanamide moiety through carefully designed synthetic routes. Advanced techniques such as solid-phase synthesis and combinatorial chemistry have also been employed to optimize the synthesis process and produce large libraries of related compounds for high-throughput screening.

In conclusion, 4-bromo-3-3-({(9H-fluoren-9-y l)methoxycarbonyl}amino)-2-methylpropanamidobenzoic acid (CAS No. 2172202-47-8) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups makes it a valuable tool for exploring new therapeutic avenues and advancing our understanding of complex biological systems. As research in this area continues to evolve, it is likely that this compound will play an increasingly important role in the development of innovative treatments for various diseases.